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Compound of Interest

Compound Name:
1-Ethyl-3-methyl-1H-pyrazole-4-

carbaldehyde

Cat. No.: B112899 Get Quote

An In-depth Technical Guide to 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde

Introduction
1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde is a heterocyclic organic compound featuring

a pyrazole ring structure. This pyrazole derivative serves as a crucial and versatile building

block in organic synthesis. Due to the reactivity of its aldehyde functional group, it is a valuable

precursor in the development of a wide array of more complex molecules. Its significance is

most pronounced in the fields of pharmaceutical research and agrochemical development,

where it functions as a key intermediate in the synthesis of biologically active compounds.[1][2]

[3] This guide provides a comprehensive overview of its chemical properties, synthesis,

applications, and safety protocols for researchers and professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde are

summarized below. This data is essential for its proper handling, storage, and application in

experimental settings.
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Property Value Reference

CAS Number 676348-38-2 [2][4]

Molecular Formula C₇H₁₀N₂O [2][4]

Molecular Weight 138.17 g/mol [2][4]

Flash Point 100.3°C [5]

Storage Conditions

Store at -20°C or 2-8°C in a

dry, well-ventilated, and sealed

container.

[2][4]

MDL Number MFCD02056541 [2]

Synthesis and Experimental Protocols
The synthesis of pyrazole-4-carbaldehydes, including the title compound, is frequently

achieved through the Vilsmeier-Haack reaction.[6][7] This reaction formylates a suitable

hydrazone precursor using a Vilsmeier reagent, typically composed of phosphorus oxychloride

(POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).

General Experimental Protocol: Vilsmeier-Haack
Reaction
The following protocol is a generalized procedure for the synthesis of a pyrazole-4-

carbaldehyde from a corresponding hydrazone precursor.

Reagent Preparation: The Vilsmeier reagent is prepared by slowly adding phosphorus

oxychloride (POCl₃) to an excess of N,N-dimethylformamide (DMF) under cooled conditions.

Reaction: The appropriate hydrazone precursor is dissolved in the Vilsmeier reagent.

Incubation: The reaction mixture is stirred at a controlled temperature (e.g., room

temperature or heated) for several hours (typically 8-12 hours) to ensure the completion of

the formylation.[7]
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Quenching: The reaction mixture is then carefully poured onto crushed ice to quench the

reaction and decompose the excess Vilsmeier reagent.

Neutralization: The acidic solution is neutralized with a suitable base, such as sodium

bicarbonate (NaHCO₃), until a solid precipitate forms.[7]

Isolation and Purification: The resulting solid product is collected by filtration, washed

thoroughly with cold water, and dried. Recrystallization from an appropriate solvent (e.g.,

DMF or ethanol) is performed to yield the purified 1-Ethyl-3-methyl-1H-pyrazole-4-
carbaldehyde.[7]
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Vilsmeier-Haack Synthesis Workflow
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Caption: Generalized workflow for the Vilsmeier-Haack synthesis.
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Applications in Research and Development
1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde is not typically an end-product but rather a

versatile intermediate used to construct more complex molecules with specific functional

properties.

Pharmaceutical Development: This compound is a key starting material for synthesizing a

range of pharmaceuticals.[1] It is used in the development of anti-inflammatory, analgesic,

and anti-cancer agents.[1][3] For instance, it can be used as a substrate to create pyrazole

derivatives that act as orexin receptor dual antagonists or to synthesize 3-amino-

isoquinolines that exhibit significant efficacy against various tumor cell lines, including human

colorectal and breast cancer cells.[5]

Agrochemicals: In agricultural chemistry, it serves as an intermediate in the formulation of

pesticides and herbicides, contributing to the development of new agents for crop protection.

[1][2]

Organic Synthesis: Beyond specific applications, it is widely utilized in academic and

industrial labs as a building block for synthesizing complex heterocyclic structures, thereby

advancing the field of organic chemistry.[1][5]
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Role as a Versatile Chemical Intermediate
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Caption: Applications of 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde.

Biological Activity Context
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While specific signaling pathway data for 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde is

not extensively detailed in public literature, the broader class of pyrazole-containing

compounds is well-documented for a wide range of biological activities. These activities include

antimicrobial, anti-inflammatory (often via COX-2 inhibition), antitumor, anti-parasitic, and

antiviral effects.[8][9] The utility of the title compound lies in its role as a scaffold to build

derivatives that can be optimized to target these biological pathways with high specificity and

efficacy.

Safety and Handling
According to available safety data, 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde can cause

skin irritation and serious eye irritation.[5] Standard laboratory safety precautions should be

followed when handling this chemical. This includes the use of personal protective equipment

(PPE) such as safety goggles, gloves, and a lab coat. It should be used in a well-ventilated

area or under a chemical fume hood. For long-term stability, the compound should be stored in

a tightly sealed container in a cool, dry place, with temperatures ranging from -20°C to 8°C.[2]

[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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